Cas no 165736-03-8 ((2-Phenyl-1,3-thiazol-4-yl)methylamine)

(2-Phenyl-1,3-thiazol-4-yl)methylamine structure
165736-03-8 structure
Product Name:(2-Phenyl-1,3-thiazol-4-yl)methylamine
CAS No:165736-03-8
MF:C10H10N2S
MW:190.264800548553
MDL:MFCD02682055
CID:65737
PubChem ID:736526
Update Time:2025-04-18

(2-Phenyl-1,3-thiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • (2-Phenylthiazol-4-yl)methanamine
    • (2-phenyl-1,3-thiazol-4-yl)methanamine
    • (2-Phenyl-1,3-thiazol-4-yl)methylamine
    • (2-phenylthiazol-4-yl)-methylamine
    • 4-(Aminomethyl)-2-phenyl-1,3-thiazole
    • C-(2-phenyl-thiazol-4-yl)-methylamine
    • 4-(Aminomethyl)-2-phenylthiazole
    • [(2-Phenyl-1,3-thiazol-4-yl)methyl]amine
    • AKOS B006895
    • CHEMBRDG-BB 4101065
    • 2-phenyl 4- thiazolemethanamine
    • (2-phenyl-4-thiazolyl)methanamine
    • (2-phenylthiazol-4-yl)methylamine
    • 1-(2-phenyl-1,3-thiazol-4-yl)methanamine
    • Enamine_005991
    • SDCCGMLS-0066003.P001
    • 4-Thiazolemethanamine, 2-phenyl-
    • SCHEMBL590109
    • BB 0259499
    • FT-0604648
    • 2-phenyl-4-(aminomethyl)thiazole
    • EN300-57445
    • AKOS000122123
    • 165736-03-8
    • Oprea1_835986
    • MS-22150
    • HMS1411E01
    • PMFCMLGAPHZRTE-UHFFFAOYSA-N
    • W-205948
    • DTXSID70353055
    • MFCD02682055
    • STK350773
    • BBL029750
    • ALBB-000012
    • MDL： MFCD02682055
    • Inchi： 1S/C10H10N2S/c11-6-9-7-13-10(12-9)8-4-2-1-3-5-8/h1-5,7H,6,11H2
    • InChI Key： PMFCMLGAPHZRTE-UHFFFAOYSA-N
    • SMILES： S1C=C(CN)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 190.05600
  • Monoisotopic Mass: 190.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.208
  • Boiling Point: 118-22°C 0,01mm
  • Flash Point: 167.4°C
  • Refractive Index: 1.626
  • PSA: 67.15000
  • LogP: 2.96910

(2-Phenyl-1,3-thiazol-4-yl)methylamine Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN 2735
  • Hazard Category Code： R34
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • HazardClass：IRRITANT
  • Risk Phrases：R34

(2-Phenyl-1,3-thiazol-4-yl)methylamine Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(2-Phenyl-1,3-thiazol-4-yl)methylamine Pricemore >>

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abcr
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